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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of 4-(4-
Nitrophenylazo)-1-naphthol, an azo dye commonly known as Para Red. The synthesis

involves a two-step process: the diazotization of 4-nitroaniline followed by an azo coupling

reaction with 1-naphthol. This guide details the reaction mechanism, experimental protocols,

quantitative data, and essential safety information.

Reaction Mechanism and Signaling Pathway
The synthesis of 4-(4-Nitrophenylazo)-1-naphthol is a classic example of an electrophilic

aromatic substitution reaction. The overall process can be divided into two primary stages:

Diazotization: 4-nitroaniline, a primary aromatic amine, is converted into a diazonium salt.

This is achieved by treating it with nitrous acid (HNO₂), which is generated in situ from the

reaction of sodium nitrite (NaNO₂) with a strong mineral acid like hydrochloric acid (HCl) at

low temperatures (0-5 °C).[1][2] The resulting 4-nitrobenzenediazonium ion is a potent

electrophile.

Azo Coupling: The electrophilic diazonium salt reacts with an electron-rich coupling agent, in

this case, 1-naphthol (or α-naphthol).[3][4] The hydroxyl (-OH) group of 1-naphthol is a

strong activating group, directing the electrophilic attack of the diazonium ion to the para

position (position 4) on the naphthalene ring.[5] The reaction is typically carried out in a basic
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solution to deprotonate the hydroxyl group of the naphthol, making it an even more powerful

nucleophile.[6]
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Caption: Chemical reaction pathway for the synthesis of Para Red.

Quantitative Data Summary
The following table summarizes key quantitative data for the primary compounds involved in

the synthesis.
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Compound
Chemical
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Appearance

4-Nitroaniline C₆H₆N₂O₂ 138.12 146-149 Yellow solid[7]

Sodium Nitrite NaNO₂ 69.00 271

White granular or

crystalline

solid[8]

1-Naphthol C₁₀H₈O 144.17 95-97

Yellowish or

brown prisms or

powder[9]

4-(4-

Nitrophenylazo)-

1-naphthol

C₁₆H₁₁N₃O₃ 293.28[10][11]

~270

(decomposes)

[12]

Red-brown

powder/solid[12]

[13]

Reported Yield - - - 76.4%[14]

Detailed Experimental Protocols
This section outlines a typical laboratory procedure for the synthesis of 4-(4-
Nitrophenylazo)-1-naphthol. The protocol is a composite of established methods.[1][3][15]

Workflow Overview
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Step 1: Prepare
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Step 2: Diazotization
(Add NaNO₂ solution)
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Step 4: Azo Coupling
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Stir in ice bath

Step 3: Prepare
1-Naphthol Solution

(in NaOH)

Step 5: Isolation
(Vacuum Filtration)

Step 6: Purification
(Wash with cold water,
Recrystallize if needed)
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Caption: General experimental workflow for Para Red synthesis.

Materials and Reagents:

4-Nitroaniline (1.38 g, 10.0 mmol)[1]

3 M Hydrochloric Acid (HCl) (8.0 mL)[1]

Sodium Nitrite (NaNO₂) (0.7 g, ~10 mmol)
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1-Naphthol (1.44 g, 10.0 mmol)

2.5 M Sodium Hydroxide (NaOH) (10 mL)[3]

Distilled Water

Ice

Procedure:

Part A: Preparation of the 4-Nitrobenzenediazonium Chloride Solution

In a suitable beaker (e.g., 50 mL), combine 1.38 g of 4-nitroaniline with 8.0 mL of 3 M HCl.[1]

Gently heat the mixture while stirring to fully dissolve the 4-nitroaniline.[1]

Cool the resulting solution to 5 °C in an ice-water bath. The amine salt may precipitate, which

is acceptable if the solution is well-stirred.[1]

In a separate beaker, dissolve approximately 0.7 g of sodium nitrite in 5-10 mL of distilled

water.[1][3]

Slowly add the sodium nitrite solution dropwise to the cold, stirring 4-nitroaniline solution. It is

critical to maintain the reaction temperature below 10 °C throughout the addition to prevent

the decomposition of the diazonium salt.[1]

Keep the resulting diazonium salt solution in the ice bath until ready for use in the next step.

Part B: Preparation of the 1-Naphthol Solution

In a separate beaker (e.g., 100 mL), dissolve 1.44 g of 1-naphthol in 10 mL of 2.5 M sodium

hydroxide solution.[3]

Cool this alkaline solution in an ice bath.

Part C: Azo Coupling and Product Isolation
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While vigorously stirring the cold 1-naphthol solution, slowly add the cold 4-

nitrobenzenediazonium chloride solution prepared in Part A.[3]

A red precipitate of 4-(4-Nitrophenylazo)-1-naphthol should form immediately.

Continue to stir the mixture in the ice bath for 15-20 minutes to ensure the reaction goes to

completion.[1][3]

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the filter cake with several portions of cold water to remove any unreacted salts and

NaOH.[1]

Allow the product to air dry or dry in a vacuum oven at a low temperature (~50 °C).[3]

Part D: Purification (Optional)

For higher purity, the crude product can be recrystallized from a suitable solvent, such as an

ethanol/water mixture.[16]

Safety and Handling
All procedures should be conducted in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.

4-Nitroaniline: Toxic if swallowed, in contact with skin, or if inhaled.[17][18][19][20] May cause

damage to organs through prolonged or repeated exposure.[17][18]

Sodium Nitrite: Oxidizer; may intensify fire.[21][22] Toxic if swallowed.[21][22] Causes

serious eye irritation.[21][22] Reacts with amines to produce carcinogenic nitrosamines.[8]

1-Naphthol: Harmful if swallowed or in contact with skin.[9] Causes skin and serious eye

irritation.[9][23][24] May cause respiratory irritation.[9][23]

Hydrochloric Acid (3 M): Corrosive. Causes severe skin burns and eye damage. Use with

extreme care.
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4-(4-Nitrophenylazo)-1-naphthol: May cause skin, eye, and respiratory system irritation.

[25] Handle as a potentially hazardous chemical.

Disposal: Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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